Cas no 1187930-28-4 (6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine)

• Product Name: 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine
• CAS No: 1187930-28-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD12913809
• CID: 4773582
• Update Time: 2026-02-26

6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine
• SB31336
• 6-(1-amino-2-methylpropyl)pyridin-3-amine

• MDL： MFCD12913809
• Inchi： 1S/C9H15N3/c1-6(2)9(11)8-4-3-7(10)5-12-8/h3-6,9H,10-11H2,1-2H3
• InChI Key： YJIDXJHRWSTELB-UHFFFAOYSA-N
• SMILES： NC(C1C=CC(=CN=1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 0.4
• Topological Polar Surface Area: 64.9

Additional information on 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine

Introduction to 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine (CAS No. 1187930-28-4)

6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine, identified by its Chemical Abstracts Service (CAS) number 1187930-28-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the development of novel therapeutic agents. The compound’s unique combination of an amino group and a propyl side chain attached to a pyridine core imparts distinct chemical properties, making it a candidate for further exploration in medicinal chemistry.

The molecular structure of 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine consists of a pyridine ring substituted at the 3-position with a 1-amino-2-methyl-propyl side chain. This configuration suggests potential applications in the synthesis of bioactive molecules, particularly those requiring nitrogen-rich heterocyclic scaffolds. The presence of both primary and secondary amine functionalities allows for diverse chemical modifications, including condensation reactions, nucleophilic substitutions, and coupling processes, which are pivotal in drug discovery pipelines.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their prevalence in biologically active compounds. Studies have demonstrated that pyridine-based structures can modulate enzyme activity, interact with receptor sites, and influence cellular signaling pathways. The 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine scaffold aligns with this trend, offering a platform for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine is its potential role in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase modulators that can target specific signaling pathways without off-target effects. Preliminary computational studies suggest that the compound’s structure may facilitate binding to ATP pockets in kinase domains, thereby inhibiting their activity.

Additionally, the 1-amino-2-methyl-propyl side chain provides opportunities for further functionalization, enabling the creation of prodrugs or derivatives with improved solubility or bioavailability. This aspect is particularly relevant in drug formulation, where pharmacokinetic properties play a crucial role in therapeutic efficacy. The ability to modify this side chain allows chemists to fine-tune molecular characteristics, such as lipophilicity and metabolic stability, which are essential for optimizing drug delivery systems.

Recent advancements in synthetic methodologies have also highlighted the utility of 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine as a building block. Transition-metal-catalyzed cross-coupling reactions, for instance, have been employed to introduce diverse substituents at the pyridine ring or along the propyl chain. These techniques have enabled the rapid assembly of complex derivatives while maintaining high regioselectivity and yield. Such innovations are accelerating the pace of drug discovery by providing efficient routes to structurally diverse libraries.

The compound’s relevance extends beyond kinase inhibition; it has also been explored as a precursor for ligands targeting G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate cellular responses to external stimuli through binding to hormones and neurotransmitters. Many clinically approved drugs act on GPCRs, underscoring their therapeutic importance. By leveraging 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine, researchers can design molecules with specific affinities for GPCR subtypes involved in neurological disorders or metabolic diseases.

In academic research circles, 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine has been utilized in studies exploring novel synthetic pathways and reaction mechanisms. Its incorporation into multi-component reactions (MCRs) has led to the discovery of new heterocyclic systems with potential biological activity. Such investigations not only expand our understanding of organic chemistry but also contribute to the development of greener synthetic strategies that minimize waste and energy consumption.

The pharmaceutical industry has taken note of these developments, with several companies incorporating 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine into their pipeline programs. Early-stage clinical candidates based on this scaffold are being evaluated for efficacy and safety in preclinical models. The results from these trials will provide critical insights into its therapeutic potential and guide future optimization efforts.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling intermediates like 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine. Manufacturers must adhere to stringent quality control measures to guarantee consistency and purity throughout production processes. Collaborative efforts between academia and industry are fostering standardized protocols that enhance reproducibility across different research groups.

The future prospects for 6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine appear promising, driven by ongoing research initiatives and technological advancements in synthetic chemistry. As our understanding of molecular interactions deepens, new applications for this compound are likely to emerge. Its adaptability as a structural motif ensures its continued relevance in addressing unmet medical needs through innovative drug design.